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Compound of Interest

Compound Name: (1-~13~C)Aniline

Cat. No.: B101788

Essential Safety and Handling Guide for (1-
13C)Aniline

This guide provides critical safety, handling, and disposal protocols for researchers, scientists,
and drug development professionals working with (1-13C)Aniline. Given that the isotopic label
does not alter the chemical properties, the safety precautions are identical to those for standard
aniline. Aniline is a toxic compound that requires strict adherence to safety procedures to
minimize exposure risk.

Aniline is a combustible, oily liquid that is toxic through all routes of exposure: inhalation, skin
absorption, and ingestion.[1][2] It is classified as a suspected carcinogen and mutagen and can
cause serious damage to organs through prolonged or repeated exposure.[3][4][5][6] Acute
exposure can lead to methemoglobinemia, a condition that reduces the blood's ability to carry
oxygen, identifiable by a blue color of the skin and lips (cyanosis).[7][8]

Hazard Summary and Exposure Limits

Always consult the Safety Data Sheet (SDS) for the most detailed information before beginning
any work.[1][3]
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Hazard Classification Description Exposure Limits
Acute Toxicity (Oral, Dermal, Toxic if swallowed, in contact OSHA PEL: 5 ppm (TWA)[1]
Inhalation) with skin, or if inhaled.[4][5][9] [10]

Suspected of causing cancer ACGIH TLV: 2 ppm (TWA)[1][7]

Carcinogenicity (IARC Group 2A).[3][5][7] [11]

Causes serious, potentially )
NIOSH REL: Lowest feasible

Serious Eye Damage irreversible eye damage.[3][4] )
concentration.[7]

[5]16]

May cause an allergic skin
reaction.[3][4][5]

Skin Sensitization

Suspected of causing genetic

Germ Cell Mutagenicity
defects.[4][5][6]

Causes damage to the blood,
- o central nervous system, and
Specific Target Organ Toxicity
spleen through prolonged or

repeated exposure.[3][4][5]

Operational and Disposal Plan
Engineering Controls

Proper ventilation is the primary method for controlling exposure.

o Chemical Fume Hood: All work involving the handling or transfer of (1-13C)Aniline must be
conducted within a properly functioning and certified laboratory chemical fume hood.[1][3]
[12]

o Glove Box: For procedures with a higher risk of aerosol generation, a glove box may be
required.[1]

o Accessibility: An eyewash station and safety shower must be easily accessible in the
immediate work area.[1]

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.sia-toolbox.net/sites/default/files/2023-11/ToT%20on%20National%20Chemical%20Management%20Guideline%20Application_Aniline_SDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://www.chemos.de/import/data/msds/GB_en/62-53-3-A0001067-GB-en.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://archpdfs.lps.org/Chemicals/Aniline.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.sigmaaldrich.com/sds/sial/132934
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.sia-toolbox.net/sites/default/files/2023-11/ToT%20on%20National%20Chemical%20Management%20Guideline%20Application_Aniline_SDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://assets.publishing.service.gov.uk/media/62f39fd1e90e07797a33857c/aniline-information-management.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.sia-toolbox.net/sites/default/files/2023-11/ToT%20on%20National%20Chemical%20Management%20Guideline%20Application_Aniline_SDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://www.sia-toolbox.net/sites/default/files/2023-11/ToT%20on%20National%20Chemical%20Management%20Guideline%20Application_Aniline_SDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://assets.publishing.service.gov.uk/media/62f39fd1e90e07797a33857c/aniline-information-management.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.sia-toolbox.net/sites/default/files/2023-11/ToT%20on%20National%20Chemical%20Management%20Guideline%20Application_Aniline_SDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://ipo.rutgers.edu/rehs/sop/Aniline
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Aniline_2024-07-09.docx
https://www.carlroth.com/medias/SDB-9846-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTYyNTl8YXBwbGljYXRpb24vcGRmfGFHRTBMMmcyTlM4NU1qTXpNRGczTmpZd01EWXlMMU5FUWw4NU9EUTJYMGRDWDBWT0xuQmtaZ3w0NTc1Nzg4MDQ0ZmVkNTY2MjkwZjk4MWYwYjBlZGU0M2I0NTU4MTJiNGM3ODdiYzRiMTgyYTkzZmE5Yjk5NzU2
https://ipo.rutgers.edu/rehs/sop/Aniline
https://ipo.rutgers.edu/rehs/sop/Aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

A comprehensive PPE strategy is mandatory to prevent skin and eye contact.
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Protection Type

Specification

Rationale

Hand Protection

Recommended: Butyl,
Neoprene, Polyvinyl Alcohol
(PVA), or Viton gloves.[3]

Prevents skin absorption, a
primary route of toxic

exposure.[2]

NOT Recommended: Nitrile
gloves are not recommended
for aniline as they offer poor

protection.[3]

Nitrile has a low breakthrough

time with aniline.

Always consult the glove
manufacturer's compatibility
chart for specific breakthrough

times.[3]

Ensures selection of
appropriate glove material for

the duration of the task.

Eye & Face Protection

Chemical splash goggles are
required at a minimum.[3] For
tasks with a higher splash risk,
use chemical safety goggles

and a full-face shield.[2]

Protects against splashes that
can cause serious eye
damage.[3][6]

Skin & Body Protection

A fully buttoned, long-sleeved
lab coat, long pants, and
closed-toe shoes are required.
[1][3] For larger quantities or
splash potential, chemical-
resistant coveralls may be

necessary.

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Typically not required when
work is performed within a
certified chemical fume hood. If
exposure limits may be
exceeded, a NIOSH-approved
respirator with organic vapor

cartridges is necessary.[13]

Protects against the inhalation

of toxic vapors.[7]
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Personnel must be medically )
_ Ensures proper respirator
cleared and fit-tested to wear a ]
) function and user safety.
respirator.[3]

Handling and Storage Protocol

Designated Area: Confine all work with aniline to a designated area within a chemical fume
hood.[3]

Quantities: Purchase and store the smallest quantities needed for your research.[3]

Storage: Store containers in a cool, dry, and well-ventilated area, away from direct sunlight,
heat, and ignition sources.[2][3] Containers should be stored below eye level in secondary
containment.[3]

Incompatibilities: Store aniline away from strong oxidizing agents, strong acids, bases, iron,
and zinc.[1][3]

Transport: When moving aniline between labs, use sealed, clearly labeled containers within
non-breakable secondary containment (such as a bottle carrier).[3]

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before
leaving the laboratory.[3][7] Do not eat, drink, or smoke in areas where aniline is handled.[5]
[14]

Spill and Emergency Procedures

Immediate and correct response is crucial. The following workflow outlines the general

procedure for an aniline spill.
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Aniline Spill Occurs

Small Spill Procedure

Large Spill Procedure

Don Appropriate PPE:
- Butyl/Viton Gloves

- Goggles & Lab Coat

- Respirator (if needed)

Absorb with Inert Material
(Vermiculite, Sand)

Collect waste into a
sealable, labeled container

Decontaminate Area
and dispose of materials
as hazardous waste

Alert others and

IMMEDIATELY EVACUATE the area

Call EH&S / Emergency Response
and report the spill

Click to download full resolution via product page

Caption: Logical workflow for responding to an aniline spill.
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First Aid Measures:

 Inhalation: Immediately move the person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration and seek immediate medical attention.[1][4][15]

o Skin Contact: Quickly remove all contaminated clothing.[7][10] Immediately wash the
affected skin area with large amounts of soap and water for at least 15 minutes.[1][7] Seek
medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes, holding
the eyelids open.[1][7] Remove contact lenses if present and easy to do.[4] Seek immediate
medical attention.[1][7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a physician or poison
control center immediately.[1][10]

Disposal Plan

(1-3C)Aniline and any materials contaminated with it must be treated as hazardous waste.

o Waste Collection: Collect all aniline waste, including contaminated absorbents and PPE, in a
compatible and clearly labeled, sealable container (e.g., a polyethylene container).[3]

o Labeling: Affix a completed hazardous waste label to the container.

» Storage: Store the waste container in a designated, secure area, away from incompatible
materials, and within secondary containment.

» Disposal: Arrange for waste pickup through your institution's Environmental Health & Safety
(EH&S) department.[1]

e Prohibition: NEVER dispose of aniline waste down the drain or in the regular trash.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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